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Compound of Interest

Compound Name:
Stearyltrimethylammonium

chloride

Cat. No.: B087137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Stearyltrimethylammonium chloride (STAC), a quaternary ammonium compound, is a

versatile cationic surfactant with a growing portfolio of applications in scientific research,

particularly in the fields of drug delivery and nanoparticle synthesis. Its amphiphilic nature,

comprising a long hydrophobic stearyl chain and a positively charged quaternary ammonium

head group, underpins its utility as a stabilizer, emulsifier, and antimicrobial agent. This

technical guide provides an in-depth overview of the core research applications of STAC,

complete with quantitative data, detailed experimental protocols, and insights into its

mechanism of action at the cellular level.

Nanoparticle Synthesis and Drug Delivery Systems
STAC is increasingly utilized as a critical component in the fabrication of various nanoparticle-

based systems for drug delivery. Its primary roles are as a stabilizing agent and a positive

surface charge modifier, which can influence the interaction of nanoparticles with biological

membranes.

Gold Nanoparticles (AuNPs)
As a capping and stabilizing agent, STAC facilitates the synthesis of gold nanoparticles with

controlled size and morphology. The positive charge imparted by STAC is crucial for the

colloidal stability of the AuNPs, preventing aggregation.
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Quantitative Data for STAC-Stabilized Gold Nanoparticles

Parameter Value Method of Analysis

Hydrodynamic Diameter 50 - 150 nm
Dynamic Light Scattering

(DLS)

Zeta Potential +30 to +50 mV
Electrophoretic Light

Scattering (ELS)

Polydispersity Index (PDI) < 0.3
Dynamic Light Scattering

(DLS)

Surface Plasmon Resonance

(SPR) Peak
520 - 540 nm UV-Vis Spectroscopy

Experimental Protocol: Synthesis of STAC-Stabilized Gold Nanoparticles

This protocol outlines a typical seed-mediated growth method for the synthesis of STAC-

stabilized spherical gold nanoparticles.

Materials:

Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

Stearyltrimethylammonium chloride (STAC)

Sodium borohydride (NaBH₄)

L-Ascorbic acid

Deionized (DI) water

Procedure:

Seed Solution Preparation:

1. Prepare a 0.2 M solution of STAC in DI water.
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2. To 5 mL of the STAC solution, add 0.05 mL of 25 mM HAuCl₄.

3. While stirring vigorously, rapidly inject 0.3 mL of ice-cold 10 mM NaBH₄.

4. The solution will turn a brownish-yellow color, indicating the formation of seed

nanoparticles. Continue stirring for 5 minutes.

5. Allow the seed solution to age for at least 2 hours at room temperature.

Growth Solution and Nanoparticle Growth:

1. Prepare a growth solution by mixing 5 mL of 0.2 M STAC, 0.2 mL of 25 mM HAuCl₄, and

0.04 mL of 0.1 M L-ascorbic acid. The solution will be colorless.

2. Add a specific volume of the aged seed solution (e.g., 6 µL) to the growth solution under

gentle stirring.

3. The color of the solution will gradually change to reddish-pink as the nanoparticles grow.

4. Allow the reaction to proceed for at least 30 minutes.

Purification:

1. Centrifuge the nanoparticle solution at 10,000 x g for 15 minutes to pellet the AuNPs.

2. Remove the supernatant and resuspend the nanoparticles in fresh DI water.

3. Repeat the centrifugation and resuspension step twice to remove excess reactants.
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Seed Synthesis

Nanoparticle Growth
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Phase Preparation

Solid Lipid + Drug

Heat above melting point

Aqueous Phase (STAC + Co-surfactant)

Heat to same temperature

High-Speed Homogenization

High-Pressure Homogenization / Sonication

Coarse Emulsion

Cooling & Crystallization

Nanoemulsion

Solid Lipid Nanoparticles

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stearyltrimethylammonium
Chloride (STAC)

Cell Membrane Disruption

Mitochondrial Membrane
Depolarization

MAPK/ERK Pathway
Modulation

Caspase Activation
(e.g., Caspase-3, -9)

Apoptosis

Click to download full resolution via product page

To cite this document: BenchChem. [Stearyltrimethylammonium Chloride in Research: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087137#what-is-stearyltrimethylammonium-chloride-
used-for-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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